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1-(4-Bromophenoxy)-2-chloro-4-

nitrobenzene

CAS No.: 355808-90-1

Cat. No.: B12017319

Get Quote

Abstract & Strategic Overview
The scaffold 1-(4-Bromophenoxy)-2-chloro-4-nitrobenzene represents a "privileged

structure" in medicinal chemistry, belonging to the diphenyl ether class.[1] This moiety is central

to numerous bioactive agents, including kinase inhibitors (e.g., Sorafenib), antimicrobial agents

(e.g., Triclosan derivatives), and herbicides.

For the drug discovery scientist, this scaffold offers three distinct vectors for diversification,

enabling the rapid generation of Structure-Activity Relationship (SAR) libraries:

The Nitro Group (

): A masked aniline precursor for "Warhead" attachment (amides, ureas).

The Bromo Group (

): A high-reactivity handle for palladium-catalyzed cross-coupling (Biaryl formation).[1]
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The Chloro Group (

): A steric control element that enforces non-planar conformation, crucial for binding pocket
fit. While less reactive, it allows for late-stage diversification under forcing conditions.[1]

This guide details a Divergent Functionalization Protocol, prioritizing chemoselectivity to

maximize library size and chemical yield.

Strategic Analysis: Chemoselectivity & Reactivity
Successful manipulation of this scaffold relies on exploiting the reactivity hierarchy of its

functional groups.

Functional Group Reactivity Rank
Primary
Transformation

Strategic Utility

Aryl Bromide High

Pd-Catalyzed

Coupling (Suzuki,

Buchwald)

Extension of the

carbon skeleton (Tail

region).[1]

Nitro Group Medium
Reduction to Aniline (

)

Linker creation for H-

bond

donors/acceptors

(Head region).[1]

Aryl Chloride Low or Ni-Catalyzed

Coupling

Steric locking; Late-

stage modification if

activated.[1]

The "Suzuki-First" vs. "Reduction-First" Dilemma[1]
Recommendation:Suzuki-First.

Reasoning: The nitro group is electronically withdrawing, activating the aryl bromide for

oxidative addition in Pd-cycles. Furthermore, reducing the nitro group first creates a free

aniline, which can poison Pd-catalysts or require protection steps. Performing the C-C

bond formation before reduction is generally more efficient.
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Experimental Workflows
Workflow Visualization
The following diagram illustrates the two primary pathways for library generation.

Figure 1: Divergent Synthesis Pathways. Path A (Blue) is recommended for maximum efficiency.
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Detailed Protocols
Protocol A: Chemoselective Suzuki-Miyaura Coupling
Objective: Functionalize the bromine position while leaving the nitro and chloro groups intact.

Mechanism: The electron-deficient nature of the nitrophenyl ring (via the ether linkage) slightly

deactivates the phenoxy ring, but the bromine remains highly reactive towards Pd(0).

Reagents:

Substrate: 1-(4-Bromophenoxy)-2-chloro-4-nitrobenzene (1.0 equiv)

Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 equiv)

Catalyst:

(3-5 mol%)

Base:

(2.0 M aq. solution, 3.0 equiv)
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Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Setup: In a reaction vial equipped with a magnetic stir bar, combine the substrate, boronic

acid, and palladium catalyst.

Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

Solvent Addition: Add degassed 1,4-Dioxane (concentration ~0.1 M) and the aqueous

solution via syringe.

Reaction: Heat the mixture to 80–90°C for 4–12 hours. Monitor by LC-MS.[1]

Checkpoint: The Bromine should be consumed. The Chlorine should remain untouched

due to the temperature and catalyst choice (dppf is robust but less active for aryl chlorides

than bulky phosphines like XPhos).

Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over

, filter, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Chemoselective Nitro Reduction
Objective: Reduce the nitro group to an aniline without dehalogenating the Chloro (or Bromo, if

Path B is chosen) group.

Critical Note: Avoid standard catalytic hydrogenation (

) as this frequently causes hydrodehalogenation (stripping the Cl/Br).

Recommended Method: Iron-Mediated Reduction (Bechamp Conditions)[1]

Reagents:

Substrate: Nitro-intermediate (from Protocol A) or Scaffold (1.0 equiv)
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Reductant: Iron powder (Fe, 5.0 equiv) - Must be fine powder.

Electrolyte: Ammonium Chloride (

, 5.0 equiv)

Solvent: Ethanol / Water (4:1 ratio)

Step-by-Step Procedure:

Dissolution: Dissolve the nitro compound in EtOH/Water.

Addition: Add

and Iron powder.

Reflux: Heat the suspension to vigorous reflux (80°C) with rapid stirring.

Observation: The reaction usually turns rust-brown/orange.[1]

Monitoring: Monitor by TLC or LC-MS. Conversion is typically complete within 1–3 hours.[1]

Filtration:Crucial Step. Filter the hot mixture through a Celite pad to remove iron oxides.[1]

Wash the pad with hot Ethanol.

Workup: Concentrate the filtrate. Partition between saturated

and EtOAc.[1] The organic layer contains the pure aniline.

Protocol C: Aniline Derivatization (Amide Coupling)
Objective: Convert the newly formed aniline into an amide "warhead."

Reagents:

Amine: Aniline intermediate (1.0 equiv)

Carboxylic Acid:

(1.1 equiv)[1]
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Coupling Agent: HATU (1.2 equiv)

Base: DIPEA (Hunig's Base, 3.0 equiv)

Solvent: DMF or DCM

Step-by-Step Procedure:

Activation: Dissolve the Carboxylic Acid in dry DMF. Add DIPEA and HATU. Stir for 5–10

minutes at RT to form the active ester.

Coupling: Add the Aniline intermediate to the mixture.

Reaction: Stir at RT for 2–16 hours.

Note: Electron-deficient anilines (due to the chloro group) may react slowly.[1] If

conversion is low, heat to 50°C.[1]

Workup: Dilute with EtOAc, wash with

(5% aq) to remove DMF, followed by

and brine.

Safety & Handling
Nitro Compounds: Potentially explosive if heated dry.[1] Always keep in solution or wet

during heating.[1]

Alkyl Halides: The scaffold is an aryl halide; standard PPE (gloves, goggles) is required.

Palladium Residues: Heavy metal waste must be segregated.[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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